Cas no 80753-69-1 ((8S,9S)-3-fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrotetraphene-8,9-diol)

• Product name: (8S,9S)-3-fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrotetraphene-8,9-diol
• CAS No: 80753-69-1
• MF: C₂₀H₁₇O₃F
• MW: 324.34558
• CID: 1801833
• PubChem ID: 187271

(8S,9S)-3-fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrotetraphene-8,9-diol Chemical and Physical Properties

Names and Identifiers

• (8S,9S)-3-fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrotetraphene-8,9-diol
• (8S,9S)-3-fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrobenzo[a]anthracene-8,9-diol
• 80753-69-1
• DTXSID401001471
• Benz(a)anthracene-8,9-diol, 3-fluoro-8,9-dihydro-7-(hydroxymethyl)-12-methyl-, trans-
• 3-Fluoro-7-(hydroxymethyl)-12-methyl-8,9-dihydrotetraphene-8,9-diol

• Inchi： InChI=1S/C20H17FO3/c1-10-13-6-7-17(23)20(24)19(13)16(9-22)15-4-2-11-8-12(21)3-5-14(11)18(10)15/h2-8,17,20,22-24H,9H2,1H3/t17-,20+/m0/s1
• InChI Key： CYLXDEDKDXVSLD-FXAWDEMLSA-N
• SMILES： CC1=C2C=CC(C(C2=C(C3=C1C4=C(C=C3)C=C(C=C4)F)CO)O)O

Computed Properties

• Exact Mass: 324.11617256g/mol
• Monoisotopic Mass: 324.11617256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų
• XLogP3: 2.9